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Compound of Interest

Compound Name:
1-(pyridin-3-ylmethyl)-1H-pyrrole-

2-carbaldehyde

Cat. No.: B060707 Get Quote

An In-depth Technical Guide on 1-(pyridin-3-ylmethyl)-1H-pyrrole-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(pyridin-3-ylmethyl)-1H-pyrrole-2-carbaldehyde is a heterocyclic organic compound

featuring a pyrrole-2-carbaldehyde scaffold N-substituted with a pyridin-3-ylmethyl group. This

molecular architecture is of significant interest in medicinal chemistry and materials science.

The pyrrole ring is a core component of numerous biologically active natural products and

synthetic drugs, known to exhibit a wide range of pharmacological properties including

antimicrobial, anti-inflammatory, and antitumor activities.[1][2] Similarly, the pyridine ring is a

fundamental structural motif in many pharmaceuticals. The combination of these two

pharmacophores in a single molecule provides a versatile platform for the development of

novel therapeutic agents and functional materials. This guide summarizes the structural

properties, synthesis, and potential applications of this compound based on established

chemical principles and data from related structures.

Chemical Structure and Properties
The structural formula of 1-(pyridin-3-ylmethyl)-1H-pyrrole-2-carbaldehyde consists of a

pyridine ring linked via a methylene bridge to the nitrogen atom of a pyrrole ring, which is

substituted with a formyl (aldehyde) group at the C2 position.
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Structural Formula:

Table 1: Physicochemical Data

Property Value Reference

CAS Number 186801-36-5 [3]

Molecular Formula C₁₁H₁₀N₂O [3]

Molecular Weight 186.21 g/mol [3]

Appearance Not specified in literature

Solubility

Expected to be soluble in polar

organic solvents like DMF,

DMSO, and chlorinated

solvents.

Synthesis
The synthesis of 1-(pyridin-3-ylmethyl)-1H-pyrrole-2-carbaldehyde is not explicitly detailed

in readily available literature. However, a representative and chemically sound method is the N-

alkylation of pyrrole-2-carbaldehyde with a suitable 3-pyridinylmethyl halide. This is a standard

procedure for the formation of N-substituted pyrroles.[4][5]

Representative Experimental Protocol: N-Alkylation
Synthesis
This protocol describes a plausible method for the synthesis of the title compound.

Materials and Reagents:

Pyrrole-2-carbaldehyde

3-(Chloromethyl)pyridine hydrochloride (or the free base)

Potassium carbonate (K₂CO₃) or a similar non-nucleophilic base
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N,N-Dimethylformamide (DMF), anhydrous

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

Reaction Setup: To a solution of pyrrole-2-carbaldehyde (1.0 equivalent) in anhydrous DMF,

add potassium carbonate (2.0-3.0 equivalents). If starting with 3-(chloromethyl)pyridine

hydrochloride, an additional equivalent of base is required to neutralize the HCl.

Addition of Alkylating Agent: Add 3-(chloromethyl)pyridine hydrochloride (1.1 equivalents) to

the stirred suspension at room temperature.

Reaction: Heat the mixture to 60-80 °C and monitor the reaction progress using thin-layer

chromatography (TLC) until the starting pyrrole-2-carbaldehyde is consumed.

Work-up: Cool the reaction mixture to room temperature and pour it into cold water. Extract

the aqueous mixture three times with ethyl acetate.

Purification: Combine the organic extracts and wash them with water and then with brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under

reduced pressure to obtain the crude product.

Final Purification: Purify the crude residue by flash column chromatography on silica gel

using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure

1-(pyridin-3-ylmethyl)-1H-pyrrole-2-carbaldehyde.
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Starting Materials

Core Process

Final Product

Pyrrole-2-carbaldehyde

N-Alkylation Reaction
(Stirring at 60-80°C)

3-(Chloromethyl)pyridine K₂CO₃ in DMF

Aqueous Work-up
(Quenching & Extraction)

Purification
(Column Chromatography)

1-(pyridin-3-ylmethyl)-1H-
pyrrole-2-carbaldehyde

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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